Cas no 100959-37-3 (Benzenesulfonic acid, 2,5-diamino-4-methyl-)
100959-37-3 structure
Product Name:Benzenesulfonic acid, 2,5-diamino-4-methyl-
CAS No:100959-37-3
MF:C7H10N2O3S
MW:202.230900287628
CID:1127471
Update Time:2024-07-27
Benzenesulfonic acid, 2,5-diamino-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid, 2,5-diamino-4-methyl-
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- Inchi: 1S/C7H10N2O3S/c1-4-2-6(9)7(3-5(4)8)13(10,11)12/h2-3H,8-9H2,1H3,(H,10,11,12)
- InChI Key: UWQNVSVKVKKKOC-UHFFFAOYSA-N
- SMILES: C1(S(O)(=O)=O)=CC(N)=C(C)C=C1N
Computed Properties
- Exact Mass: 202.0413
Experimental Properties
- Density: 1.520±0.06 g/cm3(Predicted)
- PSA: 106.41
- pka: 5.02±0.10(Predicted)
Benzenesulfonic acid, 2,5-diamino-4-methyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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